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Compound of Interest

Compound Name: 2,4-Difluorobenzylamine

Cat. No.: B110887

An In-depth Technical Guide to the Physicochemical Properties of 2,4-Difluorobenzylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Difluorobenzylamine is a fluorinated organic compound of significant interest in medicinal
chemistry and organic synthesis.[1][2] Its chemical structure, featuring a benzylamine
backbone with two fluorine atoms at the 2 and 4 positions of the benzene ring, imparts unique
properties that make it a valuable building block for complex molecules.[1][2] The presence of
fluorine can enhance metabolic stability, bioavailability, and binding affinity of parent molecules,
making this compound a key intermediate in the synthesis of various pharmaceuticals,
including the antiretroviral drug Dolutegravir, as well as agrochemicals.[1][3][4][5] This guide
provides a comprehensive overview of its core physicochemical properties, experimental
determination methodologies, and a representative synthetic workflow.

Physicochemical Properties

The physicochemical characteristics of 2,4-Difluorobenzylamine are crucial for its handling,
reaction optimization, and application in drug design. These properties are summarized in the
table below.
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Property Value Source(s)
Molecular Formula C7H7F2N [11[31[6]
Molecular Weight 143.13 g/mol [6][7]
Colorless to light yellow clear
Appearance o [11[31[8]
liquid
] ] 19-21 °C; 255-256 °C (solvent-
Melting Point [3][8][°]
dependent)
177.8 °C at 760 mmHg; 82-84
Boiling Point °C at 15 mmHg; 57 °C at 8 [L][31[8]I9][10][11]
mmHg
Density 1.204 - 1.22 g/mL at 25 °C [L103191112]
Refractive Index (n20/D) 1.49 - 1.493 [11[3][8]1[10]
pKa (Predicted) 8.58+£0.10 [81I9][12]
LogP 1.23-2.12 [8][13]
Flash Point 68 °C / 154.4 °F (closed cup) [8][10][11]
Vapor Pressure 1.0 £ 0.3 mmHg at 25°C [8][13]

Solubility

Soluble in organic solvents
(ethanol, methanol,
dichloromethane); insoluble in
water.[3][4]

Experimental Protocols for Property Determination

Standard analytical techniques are employed to determine the physicochemical properties of

2,4-Difluorobenzylamine. While compound-specific protocols are proprietary, the following

outlines the general methodologies.

Determination of Melting and Boiling Points
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e Melting Point: The melting point is determined using a capillary melting point apparatus. A
small, dry sample is packed into a capillary tube, which is then heated in a calibrated
apparatus. The temperature range from the appearance of the first liquid drop to the
complete liquefaction of the sample is recorded.

» Boiling Point: The boiling point at a specific pressure is measured using distillation. For
reduced pressure measurements, a vacuum distillation setup is used. The substance is
heated until it boils, and the temperature at which the vapor and liquid phases are in
equilibrium is recorded as the boiling point at that pressure.

Density and Refractive Index Measurement

o Density: The density of the liquid is typically measured using a pycnometer or a digital
density meter at a controlled temperature (e.g., 25 °C). The mass of a known volume of the
liquid is determined and used to calculate the density.

o Refractive Index: A refractometer, such as an Abbé refractometer, is used to measure the
refractive index. A drop of the liquid is placed on the prism, and the measurement is taken at
a standard temperature (20 °C) using the sodium D-line (589 nm).

Solubility Assessment

e Qualitative Solubility: A small, measured amount of 2,4-Difluorobenzylamine is added to a
specific volume of a solvent (e.g., water, ethanol) at a constant temperature. The mixture is
agitated, and the substance is observed for dissolution. This is repeated to determine its
general solubility characteristics (e.g., soluble, sparingly soluble, insoluble).

o Quantitative Solubility: For precise measurements, methods like the shake-flask method are
employed. Excess solute is agitated in a solvent for an extended period to ensure saturation.
The solution is then filtered, and the concentration of the dissolved solute is determined
using an analytical technique such as High-Performance Liquid Chromatography (HPLC) or
Gas Chromatography (GC).

Synthetic and Analytical Workflows

2,4-Difluorobenzylamine is primarily used as an intermediate, and its synthesis is a critical
workflow for many research and development applications.[1][3][5] Several synthetic routes
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have been reported, often starting from m-difluorobenzene or 2,4-difluorobenzonitrile.[14][15]

General Synthesis Workflow

A common industrial synthesis involves a multi-step process starting from m-difluorobenzene.
This pathway is advantageous due to the availability of starting materials and robust reaction
conditions. The workflow involves the formation of a benzyl halide intermediate, followed by

amination.
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Caption: A generalized workflow for the synthesis of 2,4-Difluorobenzylamine.
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This synthetic route begins with the reaction of m-difluorobenzene with paraformaldehyde and
a halogenating agent to form 2,4-difluorobenzyl halide.[14][16] This intermediate then reacts
with urotropine (methenamine) to produce a quaternary ammonium salt.[14][16] The final step
involves the hydrolysis of this salt, typically with concentrated hydrochloric acid, to yield the
desired 2,4-Difluorobenzylamine product.[14][16]

Applications in Research and Development

The unique properties conferred by the difluoro-substitution make 2,4-Difluorobenzylamine a
versatile intermediate in several fields:

o Pharmaceutical Development: It is a crucial building block in synthesizing Active
Pharmaceutical Ingredients (APIs).[1][5] Its role in creating fluorinated analogues of drugs
like antidepressants and antipsychotics is well-documented.[3]

e Agrochemicals: The compound is used to synthesize more effective and environmentally
considerate herbicides and pesticides.[1][3]

o Material Science: It is incorporated into advanced polymers and coatings to improve
durability and resistance to environmental factors.[1][3]

¢ Analytical Chemistry: It serves as a derivatizing agent to enhance the detection and
quantification of compounds in complex mixtures.[1]

Safety, Handling, and Storage

Due to its chemical nature, proper handling of 2,4-Difluorobenzylamine is essential.

e Hazards: The compound is classified as a hazardous substance that can cause severe skin
burns and eye damage and is a combustible liquid.[3][10] It may be harmful if inhaled or
ingested.[3]

» Handling: Use in a well-ventilated area with appropriate personal protective equipment
(PPE), including gloves, goggles, and a respirator.[3]

» Storage: Store in a cool, dry, and dark place under an inert atmosphere (e.g., nitrogen or
argon) between 2-8°C.[1][9][12] It should be kept in a tightly sealed container away from
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heat, ignition sources, and incompatible substances like strong acids and oxidizing agents.
[3][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physicochemical properties of 2,4-Difluorobenzylamine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110887#physicochemical-properties-of-2-4-
difluorobenzylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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